Cas no 1111698-06-6 (6-chloro-N-(4-fluorobenzyl)-2-methylpyrimidin-4-amine)

6-Chloro-N-(4-fluorobenzyl)-2-methylpyrimidin-4-amine is a fluorinated pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-substituted pyrimidine core coupled with a 4-fluorobenzylamine moiety, offering versatility in synthetic modifications. The compound's halogenated aromatic system enhances its reactivity in cross-coupling reactions, while the methyl group at the 2-position contributes to steric and electronic modulation. This scaffold is of interest in medicinal chemistry for designing kinase inhibitors or antimicrobial agents due to its balanced lipophilicity and hydrogen-bonding capacity. The presence of both chlorine and fluorine substituents may improve metabolic stability, making it a valuable intermediate in drug discovery programs.

6-chloro-N-(4-fluorobenzyl)-2-methylpyrimidin-4-amine structure

1111698-06-6 structure

Product Name:6-chloro-N-(4-fluorobenzyl)-2-methylpyrimidin-4-amine

CAS No:1111698-06-6

MF:C₁₂H₁₁ClFN₃

MW:251.687244653702

CID:5734056

PubChem ID:62481311

Update Time:2025-05-27

6-chloro-N-(4-fluorobenzyl)-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 1111698-06-6
- 6-chloro-N-(4-fluorobenzyl)-2-methylpyrimidin-4-amine
- F1967-4631
- AKOS011769952
- 6-chloro-N-[(4-fluorophenyl)methyl]-2-methylpyrimidin-4-amine
- Inchi： 1S/C12H11ClFN3/c1-8-16-11(13)6-12(17-8)15-7-9-2-4-10(14)5-3-9/h2-6H,7H2,1H3,(H,15,16,17)
- InChI Key： GOKODHIGFSOYRO-UHFFFAOYSA-N
- SMILES： ClC1=CC(=NC(C)=N1)NCC1C=CC(=CC=1)F

Computed Properties

Exact Mass: 251.0625532g/mol
Monoisotopic Mass: 251.0625532g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 37.8Å²

6-chloro-N-(4-fluorobenzyl)-2-methylpyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C277081-100mg	6-chloro-n-(4-fluorobenzyl)-2-methylpyrimidin-4-amine	1111698-06-6		100mg	$ 70.00	2022-04-01
TRC	C277081-500mg	6-chloro-n-(4-fluorobenzyl)-2-methylpyrimidin-4-amine	1111698-06-6		500mg	$ 250.00	2022-04-01
TRC	C277081-1g	6-chloro-n-(4-fluorobenzyl)-2-methylpyrimidin-4-amine	1111698-06-6		1g	$ 390.00	2022-04-01
Life Chemicals	F1967-4631-0.25g	6-chloro-N-(4-fluorobenzyl)-2-methylpyrimidin-4-amine	1111698-06-6	95%+	0.25g	$243.0	2023-09-06
Life Chemicals	F1967-4631-0.5g	6-chloro-N-(4-fluorobenzyl)-2-methylpyrimidin-4-amine	1111698-06-6	95%+	0.5g	$256.0	2023-09-06
Life Chemicals	F1967-4631-1g	6-chloro-N-(4-fluorobenzyl)-2-methylpyrimidin-4-amine	1111698-06-6	95%+	1g	$270.0	2023-09-06
Life Chemicals	F1967-4631-2.5g	6-chloro-N-(4-fluorobenzyl)-2-methylpyrimidin-4-amine	1111698-06-6	95%+	2.5g	$540.0	2023-09-06
Life Chemicals	F1967-4631-5g	6-chloro-N-(4-fluorobenzyl)-2-methylpyrimidin-4-amine	1111698-06-6	95%+	5g	$810.0	2023-09-06
Life Chemicals	F1967-4631-10g	6-chloro-N-(4-fluorobenzyl)-2-methylpyrimidin-4-amine	1111698-06-6	95%+	10g	$1134.0	2023-09-06